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7440-04-2

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  • Osmium
    In Stock
    • Cat. No.:
    • B1217980
    • CAS No.:
    • 7440-04-2
    • Molecular Formula:
    • Os
    • Molecular Weight:
    • 190.2 g/mol
    Description
    Osmium is an element with atomic symbol Os, atomic number 76, and atomic weight 190.23. Osmium(3+) is a monoatomic trication. A very hard, gray, toxic, and nearly infusible metal element, atomic number 76, atomi...